Cas no 1823903-50-9 (1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride)

• Product Name: 1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride
• CAS No: 1823903-50-9
• MF: C₇H₁₀ClNO₂
• MW: 175.612801074982
• CID: 5700111
• PubChem ID: 86775842
• Update Time: 2025-08-05

1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-183905
• 1823903-50-9
• 1-[5-(Aminomethyl)furan-3-yl]ethan-1-onehydrochloride
• AKOS026742140
• 1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride
• Ethanone, 1-[5-(aminomethyl)-3-furanyl]-, hydrochloride (1:1)

• Inchi： 1S/C7H9NO2.ClH/c1-5(9)6-2-7(3-8)10-4-6;/h2,4H,3,8H2,1H3;1H
• InChI Key： ORAPDNFBVBJIAP-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(C(C)=O)C=C1CN

Computed Properties

• Exact Mass: 175.0400063g/mol
• Monoisotopic Mass: 175.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride

1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1823903-50-9, known as 1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, which can also be referred to as furanone derivative with an aminomethyl group, has garnered attention due to its unique structural features and promising biological activities.

Structurally, this compound consists of a furan ring substituted at the 3-position with an ethanone group and at the 5-position with an aminomethyl group. The presence of the hydrochloride counterion indicates that this compound exists in its protonated form, which may influence its solubility and stability properties. The combination of these functional groups makes this molecule versatile, enabling it to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the potential of 1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of medicinal chemistry. Its ability to form hydrogen bonds due to the amine and ketone groups has been exploited in designing compounds with enhanced pharmacokinetic profiles.

In addition to its role in drug design, this compound has also been investigated for its applications in organic synthesis. Its furan ring system is known for its reactivity in various cycloaddition reactions, making it a valuable substrate for constructing complex molecular architectures. Furthermore, the presence of the aminomethyl group introduces additional functionality, allowing for further modifications and derivatizations.

The synthesis of 1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride typically involves multi-step processes that include nucleophilic substitutions, condensations, and acid-base neutralizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes oxidative degradation, leading to the formation of less complex byproducts.

In conclusion, CAS No. 1823903-50-9, or 1-[5-(Aminomethyl)furan-3-yl]ethan-1-one hydrochloride, represents a valuable molecule with diverse applications across multiple disciplines. Its structural features and reactivity make it an attractive candidate for further research and development in both academic and industrial settings.